Cas no 1344089-41-3 (METHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE)

• Product Name: METHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE
• CAS No: 1344089-41-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD11617539
• CID: 5149582
• Update Time: 2026-03-03

METHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE Chemical and Physical Properties

Names and Identifiers

• METHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE
• Benzenepentanoic acid, 2-methyl-δ-oxo-, methyl ester

• MDL： MFCD11617539
• Inchi： 1S/C13H16O3/c1-10-6-3-4-7-11(10)12(14)8-5-9-13(15)16-2/h3-4,6-7H,5,8-9H2,1-2H3
• InChI Key： VHOIJHOAXGAZML-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCC(C1=CC=CC=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on METHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE

Comprehensive Overview of METHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE (CAS No. 1344089-41-3)

METHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE (CAS No. 1344089-41-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and agrochemical research. Its unique molecular structure, featuring a methyl ester and a ketone functional group, makes it a versatile building block for complex chemical transformations. As demand for high-purity intermediates grows, this compound has garnered significant attention in R&D circles.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like METHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE. Researchers are exploring its potential in catalytic hydrogenation and biocatalytic processes to reduce environmental impact. The compound's aryl ketone moiety is particularly valuable for constructing chiral molecules, a critical requirement in modern drug development. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity (>98%), a key concern for end-users.

From an industrial perspective, CAS 1344089-41-3 demonstrates excellent stability under standard storage conditions (2-8°C in inert atmosphere). Its low hygroscopicity and compatibility with common organic solvents (e.g., DCM, THF) facilitate diverse applications. Manufacturers emphasize strict adherence to GMP guidelines during production, addressing the pharmaceutical industry's stringent quality requirements. The compound's molecular weight (220.26 g/mol) and logP value (2.1) make it suitable for drug candidates with optimal bioavailability.

Emerging applications include its use as a precursor for flavors and fragrances, where its methylphenyl ketone structure contributes to musk-like olfactory profiles. Patent literature reveals innovative uses in photoresist materials for electronics manufacturing, leveraging its UV absorption characteristics. The scientific community continues to investigate its role in metal-organic frameworks (MOFs) for gas storage applications, reflecting cross-disciplinary relevance.

Quality control protocols for METHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE typically involve GC-MS analysis to detect trace impurities. Regulatory compliance with REACH and FDA standards ensures global market accessibility. Recent studies highlight its potential in continuous flow chemistry systems, demonstrating improved yield (up to 92%) compared to batch processes. These advancements align with industry 4.0 initiatives for automated, data-driven chemical production.

For researchers sourcing this material, key considerations include supplier reliability, certificate of analysis (CoA) transparency, and scalability of synthesis routes. The compound's crystalline form (typically white to off-white powder) facilitates precise dosing in laboratory settings. Thermal analysis via DSC confirms its melting point range (78-82°C), an important parameter for process optimization.

Future developments may explore enzymatic resolution of its stereoisomers for chiral applications, or modifications to enhance water solubility for biological studies. The compound's structure-activity relationship (SAR) in medicinal chemistry remains an active research area, particularly for CNS-targeting therapeutics. With proper handling precautions (standard lab PPE), it presents minimal handling risks, making it accessible for academic and industrial research alike.